Cas no 84703-25-3 (3,6-Pyridazinedione,1,2-dihydro-1-(2-propen-1-yl)-)

• Product Name: 3,6-Pyridazinedione,1,2-dihydro-1-(2-propen-1-yl)-
• CAS No: 84703-25-3
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 720157
• PubChem ID: 12843593
• Update Time: 2025-04-19

3,6-Pyridazinedione,1,2-dihydro-1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 3,6-Pyridazinedione,1,2-dihydro-1-(2-propen-1-yl)-
• 1,2-dihydro-1-(2-propen-1-yl)-3,6-Pyridazinedione
• 2-prop-2-enyl-1H-pyridazine-3,6-dione
• DTXSID90511291
• 2-allyl-6-hydroxy-3-pyridazone
• 1-(Prop-2-en-1-yl)-1,2-dihydropyridazine-3,6-dione
• FT-0729634
• 84703-25-3
• SCHEMBL6133704

• Inchi： 1S/C7H8N2O2/c1-2-5-9-7(11)4-3-6(10)8-9/h2-4H,1,5H2,(H,8,10)
• InChI Key： JEHZPYMCCKTQJD-UHFFFAOYSA-N
• SMILES： O=C1C=CC(NN1CC=C)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones